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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B027859

For researchers, scientists, and professionals in drug development, the sourcing of high-quality
chemical reagents is a critical foundation for successful discovery and manufacturing. This in-
depth technical guide provides a comprehensive overview of the commercial availability and
purity of 4-Ethylcyclohexanol, a key building block in various synthetic pathways.

Commercial Availability

4-Ethylcyclohexanol is readily available from a range of chemical suppliers, catering to both
research and bulk-scale requirements. The compound is typically offered as a mixture of cis-
and trans- isomers. While numerous suppliers list the product, major distributors with
established supply chains include Sigma-Aldrich (now MilliporeSigma), Tokyo Chemical
Industry (TCI), and Santa Cruz Biotechnology.[1] Smaller and specialized chemical providers
also offer this product, sometimes with a focus on specific grades or purity levels.

Pricing can vary significantly based on the supplier, quantity, and stated purity. For small
research quantities (e.g., 25 mL to 250 mg), costs can range from approximately $77.90
upwards.[2] Bulk quantities are generally available upon request, with pricing subject to
negotiation. It is important to note that some suppliers, like Sigma-Aldrich for their "AldrichCPR"
grade, provide the product for early discovery research with the explicit understanding that the
buyer assumes responsibility for confirming its identity and purity, as analytical data is not
routinely collected for this specific product line.[2][3]

Table 1: Prominent Commercial Suppliers of 4-Ethylcyclohexanol
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; . L Available
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Sigma-Aldrich ] ] 250 mg and larger
AldrichCPR confirm
4-Ethylcyclohexanol
_ _ >97.0% (GC)[1][4][5]
TCI America (cis- and trans- ] 25 mL and larger
mixture)
Santa Cruz -~ »
) 4-Ethylcyclohexanol Not specified Research quantities
Biotechnology
4-Ethylcyclohexanol
CymitQuimica (cis- and trans- >97.0%(GC) or 97% Various
mixture)
] 99% (from some listed
ChemicalBook 4-Ethylcyclohexanol Bulk and research

suppliers)

Purity and Impurity Profile

The most commonly cited purity for commercially available 4-Ethylcyclohexanol is greater
than 97.0%, as determined by gas chromatography (GC).[1][4][5][6] This indicates that the
material is suitable for many research and development applications. However, for more
sensitive applications, such as in pharmaceutical synthesis, a more detailed understanding of
the impurity profile is essential.

Potential impurities in 4-Ethylcyclohexanol can originate from the synthetic route or
degradation over time. Common synthetic pathways to cyclohexanol derivatives often involve
the reduction of the corresponding ketone (4-ethylcyclohexanone) or the hydration of the
corresponding alkene.

Potential Impurities May Include:
» Starting Materials: Unreacted 4-ethylcyclohexanone.

e By-products of Synthesis: Isomers of 4-ethylcyclohexanol, and other related cyclohexyl
compounds.
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» Solvents: Residual solvents used in the synthesis and purification process.
o Water: Due to the hygroscopic nature of alcohols.

A Certificate of Analysis (CoA) from the supplier is the primary source of information regarding
the purity and identified impurities for a specific batch. While a generic CoA for 4-
Ethylcyclohexanol was not readily available, a sample CoA for a chemical product typically
includes the analytical method used (e.g., GC, NMR), the measured purity, and the levels of

any detected impurities.

Table 2: Typical Physical and Chemical Properties of 4-Ethylcyclohexanol

Property Value

Molecular Formula CsH16O[2][7][8]

Molecular Weight 128.21 g/mol [2][7][9]

Appearance Colorless to light yellow liquid[5][10]
Boiling Point 185.67 °C @ 760 mmHg (est.)[1]
Flash Point 78 °C (172.4 °F) - closed cup[2]
Density ~0.916-0.919 g/mL @ 20 °C[1]
Refractive Index ~1.460-1.464 @ 20 °C[1]

Experimental Protocols for Purity Assessment

Gas chromatography is the most common and effective method for assessing the purity of 4-
Ethylcyclohexanol and identifying volatile impurities.

Gas Chromatography (GC) Method for Purity Analysis

While a specific, validated protocol for 4-Ethylcyclohexanol from a pharmacopeia was not
found, a general GC method for analyzing cyclohexanol derivatives can be adapted.

Obijective: To determine the purity of 4-Ethylcyclohexanol and quantify impurities.
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Instrumentation:
e Gas chromatograph equipped with a Flame lonization Detector (FID).

o Capillary column suitable for polar compounds (e.g., a wax-type column or a 5% phenyl-
methylpolysiloxane column).

Method Parameters (lllustrative Example):

Column: HP-5MS, 30 m x 0.25 mm ID, 0.25 um film thickness (or equivalent).
* Injector Temperature: 250 °C.
e Detector Temperature: 280 °C.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold at 250 °C for 5 minutes.
o Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min).
e Injection Volume: 1 pL.

o Sample Preparation: Dilute the 4-Ethylcyclohexanol sample in a suitable solvent (e.qg.,
dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

Data Analysis:

The purity is calculated based on the area percentage of the main peak corresponding to 4-
Ethylcyclohexanol relative to the total area of all peaks in the chromatogram. Identification of
impurity peaks can be achieved by comparing their retention times with those of known
standards or by using a mass spectrometry (MS) detector.
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Gas Chromatography-Mass Spectrometry (GC-MS) for
Impurity Identification

For unambiguous identification of impurities, GC-MS is the preferred method. The GC
conditions can be similar to those used for purity analysis. The mass spectrometer will provide
mass spectra for each separated component, which can be compared against spectral libraries
(e.g., NIST) for identification.

Visualizing Workflows and Relationships
Logical Workflow for Purity Verification

The following diagram illustrates a logical workflow for a researcher to verify the purity of a
received batch of 4-Ethylcyclohexanol.
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Caption: Workflow for Purity Verification of 4-Ethylcyclohexanol.
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Potential Impurity Sources in Synthesis

This diagram illustrates the potential sources of impurities during a typical synthesis of 4-
Ethylcyclohexanol from 4-ethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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